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Compound of Interest

Compound Name: 2-Bromo-6-propoxynaphthalene

CAS No.: 97476-14-7

Cat. No.: B1279862

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Bromo-6-propoxynaphthalene
(CAS No. 97476-14-7), a key building block in medicinal chemistry, particularly in the

burgeoning field of targeted protein degradation. This document collates available

physicochemical data, outlines a detailed synthetic protocol, and presents a logical workflow for

its application in the development of novel therapeutics. Spectroscopic data, based on closely

related analogs, is provided for characterization purposes. The information is intended to equip

researchers and drug development professionals with the necessary knowledge to effectively

utilize this compound in their scientific endeavors.

Chemical and Physical Properties
2-Bromo-6-propoxynaphthalene is a substituted naphthalene derivative. Its core structure, a

bicyclic aromatic system, provides a rigid scaffold that is frequently employed in the design of

bioactive molecules. The presence of a bromine atom offers a versatile handle for further
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chemical modifications, such as cross-coupling reactions, while the propoxy group modulates

the compound's lipophilicity and steric profile.

Table 1: Physicochemical Properties of 2-Bromo-6-propoxynaphthalene

Property Value Source

CAS Number 97476-14-7 Multiple Chemical Suppliers

Molecular Formula C₁₃H₁₃BrO [1]

Molecular Weight 265.14 g/mol [1]

Appearance
White to off-white solid

(presumed)

General knowledge of similar

compounds

Purity ≥96% [1]

Storage Room temperature [1]

Product Family
Protein Degrader Building

Blocks
[1]

Synthesis of 2-Bromo-6-propoxynaphthalene
The most common and efficient method for the synthesis of 2-Bromo-6-propoxynaphthalene
is the Williamson ether synthesis. This reaction involves the O-alkylation of 2-bromo-6-naphthol

with a suitable propylating agent, such as 1-bromopropane, in the presence of a base.

Synthetic Scheme

Product2-Bromo-6-naphthol

Base (e.g., K₂CO₃)
Solvent (e.g., Acetone)

1-Bromopropane

2-Bromo-6-propoxynaphthalene

Click to download full resolution via product page
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Caption: Williamson Ether Synthesis of 2-Bromo-6-propoxynaphthalene.

Experimental Protocol
The following is a generalized experimental protocol based on the well-established Williamson

ether synthesis and procedures for analogous compounds.

Materials:

2-Bromo-6-naphthol

1-Bromopropane

Potassium carbonate (K₂CO₃), anhydrous

Acetone, anhydrous

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a solution of 2-bromo-6-naphthol (1.0 eq) in anhydrous acetone, add anhydrous

potassium carbonate (1.5 eq).

Stir the resulting suspension at room temperature for 30 minutes.

Add 1-bromopropane (1.2 eq) dropwise to the reaction mixture.

Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and filter off the solid

potassium carbonate.
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Concentrate the filtrate under reduced pressure to obtain the crude product.

Dissolve the crude product in dichloromethane and wash with saturated aqueous sodium

bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the residue by column chromatography on silica gel (eluting with a hexane/ethyl

acetate gradient) to afford the pure 2-Bromo-6-propoxynaphthalene.

Spectroscopic Characterization (Illustrative Data)
While specific spectroscopic data for 2-Bromo-6-propoxynaphthalene is not readily available

in the public domain, the following tables provide expected values based on the analysis of

closely related compounds such as 2-bromo-6-methoxynaphthalene and other 2,6-

disubstituted naphthalenes.[2][3][4] This data is intended to serve as a guide for researchers in

confirming the identity and purity of their synthesized compound.

Table 2: Predicted ¹H NMR Data for 2-Bromo-6-propoxynaphthalene (in CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.90 d 1H Ar-H

~7.75 d 1H Ar-H

~7.60 dd 1H Ar-H

~7.50 d 1H Ar-H

~7.20 dd 1H Ar-H

~7.10 d 1H Ar-H

~4.05 t 2H -O-CH₂-CH₂-CH₃

~1.90 sextet 2H -O-CH₂-CH₂-CH₃

~1.10 t 3H -O-CH₂-CH₂-CH₃
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Table 3: Predicted ¹³C NMR Data for 2-Bromo-6-propoxynaphthalene (in CDCl₃)

Chemical Shift (δ, ppm) Assignment

~157 Ar-C-O

~135 Ar-C

~130 Ar-CH

~129 Ar-C

~128 Ar-CH

~127 Ar-CH

~120 Ar-C-Br

~119 Ar-CH

~106 Ar-CH

~70 -O-CH₂-CH₂-CH₃

~22 -O-CH₂-CH₂-CH₃

~10 -O-CH₂-CH₂-CH₃

Table 4: Predicted IR and MS Data for 2-Bromo-6-propoxynaphthalene

Technique Expected Peaks/Signals

IR (cm⁻¹)

~3050 (Ar C-H stretch), ~2960, 2870 (Aliphatic

C-H stretch), ~1600, 1500 (Ar C=C stretch),

~1250 (Ar-O-C stretch), ~1050 (C-Br stretch)

MS (m/z)

~264/266 [M]⁺ (presence of Br isotopes),

fragments corresponding to loss of C₃H₇,

C₃H₇O, Br.

Application in Targeted Protein Degradation
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2-Bromo-6-propoxynaphthalene is classified as a "Protein Degrader Building Block,"

indicating its utility in the synthesis of Proteolysis-Targeting Chimeras (PROTACs) and other

related molecules.[1] PROTACs are heterobifunctional molecules that simultaneously bind to a

target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

proteasomal degradation of the target protein.

Logical Workflow for PROTAC Synthesis
The naphthalene scaffold of 2-Bromo-6-propoxynaphthalene can serve as a core structure or

a ligand for the protein of interest. The bromo-substituent is a key functional group for

introducing a linker, which is then connected to an E3 ligase ligand.

2-Bromo-6-propoxynaphthalene Functionalization at Bromo Position
(e.g., Suzuki or Sonogashira coupling) Naphthalene-Linker Intermediate Coupling with E3 Ligase Ligand Final PROTAC Molecule

Click to download full resolution via product page

Caption: General workflow for utilizing 2-Bromo-6-propoxynaphthalene in PROTAC

synthesis.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Bromo-6-propoxynaphthalene is not widely

available, related brominated aromatic compounds are generally considered to be irritants to

the skin, eyes, and respiratory tract. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

All manipulations should be performed in a well-ventilated fume hood.

Conclusion
2-Bromo-6-propoxynaphthalene is a valuable building block for medicinal chemistry and drug

discovery, particularly in the design of targeted protein degraders. Its straightforward synthesis

via Williamson ether synthesis and the versatility of its bromo-substituent make it an attractive

starting material for the construction of complex bioactive molecules. This guide provides a

foundational understanding of its properties, synthesis, and potential applications, empowering

researchers to leverage this compound in their pursuit of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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